Cas no 2807455-09-8 (2-Bromo-1-isopropoxynaphthalene)

• Product Name: 2-Bromo-1-isopropoxynaphthalene
• CAS No: 2807455-09-8
• MF: C₁₃H₁₃BrO
• MW: 265.145723104477
• CID: 6795767
• PubChem ID: 164895162
• Update Time: 2025-06-08

2-Bromo-1-isopropoxynaphthalene Chemical and Physical Properties

Names and Identifiers

• 2807455-09-8
• 2-Bromo-1-isopropoxynaphthalene
• MFCD34763200

• Inchi： 1S/C13H13BrO/c1-9(2)15-13-11-6-4-3-5-10(11)7-8-12(13)14/h3-9H,1-2H3
• InChI Key： LSYFCTOVHXFIFD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=CC=CC2=C1OC(C)C

Computed Properties

• Exact Mass: 264.01498g/mol
• Monoisotopic Mass: 264.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-Bromo-1-isopropoxynaphthalene

Professional Introduction to 2-Bromo-1-isopropoxynaphthalene (CAS No. 2807455-09-8)

2-Bromo-1-isopropoxynaphthalene, with the chemical identifier CAS No. 2807455-09-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This naphthalene derivative features a bromine substituent at the 2-position and an isopropoxy group at the 1-position, making it a versatile intermediate for various chemical transformations. Its unique structural properties have garnered attention in recent years, particularly in the development of novel agrochemicals and pharmaceuticals.

The synthesis of 2-Bromo-1-isopropoxynaphthalene typically involves the bromination of 1-isopropoxynaphthalene using appropriate brominating agents under controlled conditions. This process requires careful optimization to achieve high yields and purity, as side reactions can often complicate the product profile. Advanced techniques such as catalytic bromination and directed functionalization have been explored to enhance the efficiency of this synthesis, reflecting the ongoing efforts to refine synthetic methodologies in industrial and academic settings.

In recent years, 2-Bromo-1-isopropoxynaphthalene has been extensively studied for its potential applications in pharmaceutical chemistry. Its brominated aromatic core serves as a valuable scaffold for constructing more complex molecules. For instance, it has been utilized in the synthesis of kinase inhibitors, which are critical in targeting various diseases, including cancer. The isopropoxy group at the 1-position provides a handle for further functionalization, enabling the attachment of pharmacophores that enhance biological activity.

One of the most compelling aspects of 2-Bromo-1-isopropoxynaphthalene is its role in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many active pharmaceutical ingredients (APIs). The bromine atom at the 2-position facilitates these transformations by acting as a leaving group, while the isopropoxy group remains intact or can be modified post-coupling to tailor the final product. Such versatility makes it an indispensable tool in medicinal chemistry.

The agrochemical industry has also recognized the potential of 2-Bromo-1-isopropoxynaphthalene as a precursor for developing novel pesticides and herbicides. Its aromatic structure allows for the introduction of various functional groups that can modulate biological activity against pests and weeds. Researchers have reported its use in synthesizing compounds that exhibit potent insecticidal properties by targeting specific enzymatic pathways in pests. This application highlights the compound's broad utility beyond pharmaceuticals.

Recent advancements in computational chemistry have further enhanced our understanding of 2-Bromo-1-isopropoxynaphthalene's reactivity and potential applications. Molecular modeling studies have predicted its interaction with biological targets, providing insights into how it can be optimized for better efficacy and selectivity. These computational approaches complement experimental work by allowing researchers to screen large libraries of derivatives virtually, significantly reducing the time and cost associated with drug discovery.

The environmental impact of synthesizing and using 2-Bromo-1-isopropoxynaphthalene is another critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. Solvent-free reactions and catalytic methods have been explored to achieve this goal, aligning with global initiatives to promote sustainable chemistry practices. Such innovations not only improve efficiency but also contribute to environmental stewardship.

In conclusion, 2-Bromo-1-isopropoxynaphthalene (CAS No. 2807455-09-8) represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for constructing complex molecules through various synthetic transformations. As research continues to uncover new methodologies and applications, this compound is poised to play an even greater role in advancing chemical innovation across multiple industries.